(3R)-3-Amino-1-(diaminophosphoryl)piperidin-2-one

• Molecular Formula: C5H13N4O2P
• Molecular Weight: 192.16 g/mol
• IUPAC Name: (3R)-3-amino-1-diaminophosphorylpiperidin-2-one
• InChI: InChI=1S/C5H13N4O2P/c6-4-2-1-3-9(5(4)10)12(7,8)11/h4H,1-3,6H2,(H4,7,8,11)/t4-/m1/s1
• InChI Key: HTOKFAOKELZRAE-SCSAIBSYSA-N
• Isomeric SMILES: C1C[C@H](C(=O)N(C1)P(=O)(N)N)N
• Canonical SMILES: C1CC(C(=O)N(C1)P(=O)(N)N)N

Description

(3R)-3-Amino-1-(diaminophosphoryl)piperidin-2-one is a useful research compound. Its molecular formula is C5H13N4O2P and its molecular weight is 192.16 g/mol. The purity is usually 95%.
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Biological Activity

(3R)-3-Amino-1-(diaminophosphoryl)piperidin-2-one is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the synthesis, biological evaluations, and mechanisms of action associated with this compound, drawing from diverse research findings.

Synthesis and Structural Characteristics

The synthesis of (3R)-3-Amino-1-(diaminophosphoryl)piperidin-2-one typically involves the reaction of piperidine derivatives with phosphoramide reagents. The resulting structure features a piperidine ring substituted with an amino group and a diaminophosphoryl moiety, which is crucial for its biological activity.

Anticancer Activity

Recent studies have highlighted the anticancer potential of compounds related to the piperidine scaffold. For instance, derivatives of 3-amino-1,2,4-triazole have shown promising anticancer activity against various cell lines, indicating that modifications to the piperidine structure can enhance therapeutic efficacy . The presence of specific substituents on the piperidine ring has been correlated with increased antiangiogenic effects, suggesting a multifaceted mechanism of action that warrants further exploration.

Enzyme Inhibition

The compound has been evaluated for its ability to inhibit key enzymes involved in various diseases. Notably, it has shown strong inhibitory activity against urease and acetylcholinesterase (AChE), with IC50 values significantly lower than standard inhibitors . This suggests that (3R)-3-Amino-1-(diaminophosphoryl)piperidin-2-one could serve as a lead compound for developing new therapeutics targeting these enzymes.

The biological effects of (3R)-3-Amino-1-(diaminophosphoryl)piperidin-2-one can be attributed to its interaction with specific biological targets:

• Urease Inhibition : Urease plays a critical role in various pathological conditions. The compound's ability to inhibit this enzyme could potentially be harnessed for treating infections caused by urease-producing bacteria.
• Acetylcholinesterase Inhibition : Given its role in neurodegenerative diseases, the inhibition of AChE by this compound may provide therapeutic avenues for conditions like Alzheimer's disease.

Data Summary and Case Studies

Biological Activity	IC50 Value (µM)	Reference
Urease Inhibition	2.14 - 6.28
AChE Inhibition	2.14 - 21.25
Anticancer Activity	Varies by cell line

Case Study: Anticancer Evaluation

A study evaluating the anticancer properties of piperidine derivatives found that modifications to the diaminophosphoryl group significantly enhanced cytotoxicity against cancer cell lines. The compounds were tested using XTT assays, demonstrating varying degrees of effectiveness depending on the structural modifications made .